Cas no 89354-45-0 (Riligustilide)

Riligustilide is a bioactive phthalide derivative primarily isolated from Ligusticum chuanxiong, a traditional medicinal herb. It exhibits notable pharmacological properties, including anti-inflammatory, neuroprotective, and vasodilatory effects. Structurally characterized by its phthalide core, Riligustilide demonstrates stability and bioavailability, making it a promising candidate for research in cardiovascular and neurological therapeutics. Its mechanism of action involves modulation of calcium channels and inhibition of pro-inflammatory cytokines, contributing to its potential in treating ischemic injuries and chronic inflammation. The compound's high purity and well-defined molecular structure facilitate reproducible experimental outcomes, supporting its use in preclinical studies and drug development.
Riligustilide structure
Riligustilide structure
Product Name:Riligustilide
CAS No:89354-45-0
MF:C24H28O4
MW:380.476727485657
CID:1080917
PubChem ID:6442656
Update Time:2025-06-07

Riligustilide Chemical and Physical Properties

Names and Identifiers

    • Riligustilide
    • Z-6,8',7,3'-DILIGUSTILIDE
    • (3Z,3'Z)-6.8',7.3'-Diligustilide
    • (Z)-6
    • [ "(Z)-6", "8'", "7", "3'-Diligustilide" ]
    • rel-(-)-(1′S,3Z,5aR,6S,7aS)-3-Butylidene-3,4,5,5a,6,6′,7′,7a-octahydro-6-propylspiro[cyclobut[e]isobenzofuran-7(1H),1′(3′H)-isobenzofuran]-1,3′-dione (ACI)
    • Spiro[cyclobut[e]isobenzofuran-7(1H),1′(3′H)-isobenzofuran]-1,3′-dione, 3-butylidene-3,4,5,5a,6,6′,7′,7a-octahydro-6-propyl-, (1′R,3Z,5aS,6R,7aR)-rel-(-)- (9CI)
    • Spiro[cyclobut[e]isobenzofuran-7(1H),1′(3′H)-isobenzofuran]-1,3′-dione, 3-butylidene-3,4,5,5a,6,6′,7′,7a-octahydro-6-propyl-, (3Z,5aα,6β,7β,7aα)-(-)- (ZCI)
    • (-)-Riligustilide
    • (3Z,3Z′)-6,8′:7,3′-Diligustilide
    • (3Z,3′Z)-6.8′,7.3′-Diligustilide
    • Z-6,8′,7,3′-Diligustilide
    • (3Z,3Z)-6,8:7,3-DILIGUSTILIDE
    • SCHEMBL6110806
    • 6GB38T262B
    • HY-N1350
    • SPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE, 3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYL-, (1R,3Z,5AS,6R,7AR)-REL-(-)-
    • SPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE, 3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYL-, (3Z,5A.ALPHA.,6.BETA.,7.BETA.,7A.ALPHA.)-(-)-
    • UNII-6GB38T262B
    • 89354-45-0
    • Z-6,8,7,3-DILIGUSTILIDE
    • CS-0016758
    • SPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE, 3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYL-, (1S,3Z,5AR,6S,7AS)-REL-(-)-
    • DTXSID101337087
    • Z-6.8',7.3'-Diligustilide
    • (3Z,3Z)-6.8,7.3-DILIGUSTILIDE
    • AKOS040762951
    • REL-(-)-(1S,3Z,5AR,6S,7AS)-3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYLSPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE
    • CHEMBL2047346
    • (3S,3'Z,5'aR,6'S,7'aS)-3'-butylidene-6'-propylspiro[4,5-dihydro-2-benzofuran-3,7'-5,5a,6,7a-tetrahydro-4H-cyclobuta[g][2]benzofuran]-1,1'-dione
    • FS-8523
    • DA-57445
    • Inchi： 1S/C24H28O4/c1-3-5-11-19-16-13-12-14-17(8-4-2)24(21(14)20(16)23(26)27-19)18-10-7-6-9-15(18)22(25)28-24/h6,9,11,14,17,21H,3-5,7-8,10,12-13H2,1-2H3/b19-11-/t14-,17+,21+,24-/m1/s1
    • InChI Key： TYSOMZQRYGBSKN-DRQJQJQISA-N
    • SMILES： C([C@H]1[C@H]2CCC3/C(=C/CCC)/OC(=O)C=3[C@H]2[C@]21OC(=O)C1C=CCCC2=1)CC

Computed Properties

  • Exact Mass: 380.19900
  • Monoisotopic Mass: 380.198759
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 871
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 4.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 642.4±55.0 °C at 760 mmHg
  • Flash Point: 337.4±29.9 °C
  • Refractive Index: 1.595
  • Solubility: Almost insoluble (0.076 g/l) (25 º C),
  • PSA: 52.60000
  • LogP: 4.92210
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Riligustilide Security Information

Riligustilide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R75770-5 mg
Riligustilide
 89354-45-0
5mg
 ¥5280.0 2021-09-08
TargetMol Chemicals
TN5810-1 ml * 10 mm
Riligustilide
 89354-45-0
1 ml * 10 mm
 ￥ 4140 2024-07-19
A2B Chem LLC
AH97224-5mg
Riligustilide
 89354-45-0 98.0%
5mg
 $719.00 2024-04-19
TargetMol Chemicals
TN5810-5 mg
Riligustilide
 89354-45-0 98%
5mg
 ￥ 4,040 2023-07-10
TargetMol Chemicals
TN5810-1 mL * 10 mM (in DMSO)
Riligustilide
 89354-45-0 98%
1 mL * 10 mM (in DMSO)
 ￥ 4140 2023-09-15
TargetMol Chemicals
TN5810-5mg
Riligustilide
 89354-45-0
5mg
 ￥ 4040 2024-07-19

Riligustilide Production Method

Production Method 1

4431-01-0 4431-01-0
89354-45-0 89354-45-0
88182-33-6 88182-33-6
Reaction Conditions
1.1 8 h, rt
Reference
Post-harvest alteration of the main chemical ingredients in Ligusticum chuanxiong Hort. (Rhizoma Chuanxiong)
Li, Song-Lin; Yan, Ru; Tam, Yun-Kau; Lin, Ge, Chemical & Pharmaceutical Bulletin, 2007, 55(1), 140-144

Riligustilide Raw materials

Riligustilide Preparation Products

Riligustilide Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89354-45-0)(5aR,6S,7S,7aS,Z)-3-butylidene-6-propyl-3,4,5,5a,6,6',7a,7'-octahydro-1H,3'H-spiro[cyclobuta[e]isobenzofuran-7,1'-isobenzofuran]-1,3'-dione
Order Number:CRN0652
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:1197063825@qq.com

Riligustilide Related Literature

Related Categories

89354-45-0 (Riligustilide) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:89354-45-0)(5aR,6S,7S,7aS,Z)-3-butylidene-6-propyl-3,4,5,5a,6,6',7a,7'-octahydro-1H,3'H-spiro[cyclobuta[e]isobenzofuran-7,1'-isobenzofuran]-1,3'-dione
CRN0652
Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry
Email